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Compound of Interest

1-(3,4-Dimethylphenyl)-3-methyl-
1H-pyrazol-5(4H)-one

Cat. No.: B099381

Compound Name:

Compound Name: 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one CAS Number:
18048-64-1

Introduction

1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one (CAS 18048-64-1) is a pyrazolone
derivative that serves as a critical starting material and key intermediate in the synthesis of
active pharmaceutical ingredients (APIs).[1][2][3][4] Its primary application in medicinal
chemistry is as a building block in the manufacturing of Eltrombopag, a thrombopoietin receptor
agonist.[1][2][5] Eltrombopag is used to treat thrombocytopenia (low platelet counts) in patients
with chronic immune thrombocytopenia (ITP), chronic hepatitis C-associated
thrombocytopenia, and severe aplastic anemia.[6] The pyrazolone scaffold is of significant
interest in medicinal chemistry due to the broad range of biological activities exhibited by its
derivatives, including analgesic, anti-inflammatory, and anticancer properties.[7]

While CAS 18048-64-1 is principally used as a synthetic intermediate, understanding its
properties and synthesis is crucial for drug development professionals involved in the
production of Eltrombopag and the exploration of new pyrazolone-based therapeutic agents.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-(3,4-Dimethylphenyl)-3-methyl-
1H-pyrazol-5(4H)-one is presented in the table below.
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Property Value

Molecular Formula C12H14N20

Molecular Weight 202.25 g/mol [1]

Appearance White to off-white or orange solid[8]
Melting Point 116-119 °C

Boiling Point 390.1 °C at 760 mmHg

Density 1.13 g/cm3

Application in API Synthesis: Eltrombopag

The principal application of CAS 18048-64-1 in medicinal chemistry is its role as a key
intermediate in the synthesis of Eltrombopag.[1][2][5] The synthesis of Eltrombopag involves
the condensation of 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one with 2-bromo-3'-
nitro-biphenyl-4-carboxylic acid, followed by reduction of the nitro group and subsequent
olamine salt formation.

Experimental Protocol: Synthesis of 1-(3,4-
Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one

A common synthetic route to prepare 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
involves the condensation of 3,4-dimethylphenylhydrazine hydrochloride with ethyl
acetoacetate.[6]

Materials:

3,4-Dimethylphenylhydrazine hydrochloride

Ethyl acetoacetate

Absolute ethanol

Sodium ethoxide
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Ethyl acetate
Water
Methyl tert-butyl ether

Anhydrous sodium sulfate

Procedure:

In a reaction vessel at room temperature, combine 100g (578 mmol) of 3,4-
dimethylphenylhydrazine hydrochloride with 600 mL of absolute ethanol.

Slowly add 62.8g (923 mmol) of sodium ethoxide in portions while stirring. Continue stirring
for 1 hour until all solids have dissolved.[6]

Increase the temperature of the reaction mixture to 40°C.

Slowly add 84g (646 mmol) of ethyl acetoacetate dropwise to the reaction mixture. Stir for an
additional 30 minutes.[6]

Heat the reaction mixture to reflux and maintain this temperature for 24 hours. Monitor the
reaction progress using thin-layer chromatography (TLC) until the starting material is
consumed.[6]

After the reaction is complete, cool the mixture and remove the majority of the ethanol under
reduced pressure to yield a brown viscous liquid.[6]

Add 300 mL of ethyl acetate and 300 mL of water to the residue. Stir thoroughly and perform
a liquid-liquid extraction.

Separate the organic phase (ethyl acetate) and dry it over anhydrous sodium sulfate.[6]
Remove the ethyl acetate under reduced pressure to obtain a light-yellow oily solid.[6]
Add 400 mL of methyl tert-butyl ether to disperse the solid.

Filter the mixture and wash the filter cake with methyl tert-butyl ether.
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 Air-dry the resulting solid to obtain 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
as a white powder.[6]

Reactants
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Caption: Synthetic scheme for 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one.

Role in Eltrombopag Synthesis Workflow

The following diagram illustrates the logical flow of how CAS 18048-64-1 is utilized in the
broader synthesis of Eltrombopag.
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Caption: Workflow illustrating the use of CAS 18048-64-1 in Eltrombopag synthesis.

Toxicological Information
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Preliminary toxicological data for 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
indicates potential hazards that should be considered during its handling and use in research
and manufacturing.

Hazard Statement Description
H302 Harmful if swallowed.[9]
H317 May cause an allergic skin reaction.[8]

May cause damage to organs through

H373

prolonged or repeated exposure.[8]
H400 Very toxic to aquatic life.[8]

Very toxic to aquatic life with long lasting effects.
H410

[8]

Due to its potential as a skin sensitizer, appropriate personal protective equipment, including
gloves and protective clothing, should be used when handling this compound. All work should
be conducted in a well-ventilated area or a fume hood to avoid inhalation.

Conclusion

1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one (CAS 18048-64-1) is a vital
intermediate in pharmaceutical synthesis, particularly for the production of the thrombopoietin
receptor agonist, Eltrombopag. While direct therapeutic applications of this compound have not
been identified, its role as a key building block underscores its importance in medicinal
chemistry. The provided synthetic protocol and toxicological information are essential for
researchers and drug development professionals working with this compound. Further research
into the biological activities of this and related pyrazolone derivatives could potentially unveil
novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://apicule.com/api-intermediates/2-34-dimethylphenyl-24-dihydro-5-methyl-3h-pyrazol-3-one/
https://www.evitachem.com/product/evt-330130
https://www.evitachem.com/product/evt-330130
https://www.hsppharma.com/showroom/3-methyl-1-3-4-dimethylphenyl-2-pyrazolin-5-one-cas-no-18048-64-1-.html
https://www.hsppharma.com/showroom/3-methyl-1-3-4-dimethylphenyl-2-pyrazolin-5-one-cas-no-18048-64-1-.html
http://www.kingbopharmatech.com/en/Pharmaceutical-intermediates.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-cas-18048-64-1-eltrombopag-api-synthesis-nv
https://www.chembk.com/en/chem/1-(3,4-diMethylphenyl)-3-Methyl-1H-pyrazol-5(4H)-one
https://cymitquimica.com/cas/18048-64-1/
https://epawebapp.epa.ie/licences/lic_eDMS/090151b2806fd74a.pdf
https://www.aaronchem.com/sds/18048-64-1.pdf
https://www.benchchem.com/product/b099381#application-of-cas-18048-64-1-in-medicinal-chemistry
https://www.benchchem.com/product/b099381#application-of-cas-18048-64-1-in-medicinal-chemistry
https://www.benchchem.com/product/b099381#application-of-cas-18048-64-1-in-medicinal-chemistry
https://www.benchchem.com/product/b099381#application-of-cas-18048-64-1-in-medicinal-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

